Cas no 104340-93-4 (2-Thiophenecarboxylic acid, 4-chloro-3-hydroxy-5-mercapto-, methylester)

2-Thiophenecarboxylic acid, 4-chloro-3-hydroxy-5-mercapto-, methylester structure
104340-93-4 structure
Product Name:2-Thiophenecarboxylic acid, 4-chloro-3-hydroxy-5-mercapto-, methylester
CAS No:104340-93-4
MF:C6H5ClO3S2
MW:224.685098409653
CID:1142557
Update Time:2024-07-26

2-Thiophenecarboxylic acid, 4-chloro-3-hydroxy-5-mercapto-, methylester Chemical and Physical Properties

Names and Identifiers

    • 2-Thiophenecarboxylic acid, 4-chloro-3-hydroxy-5-mercapto-, methylester
    • methyl 4-chloro-3-hydroxy-5-mercaptothiophene-2-carboxylate
    • Inchi: 1S/C6H5ClO3S2/c1-10-5(9)4-3(8)2(7)6(11)12-4/h8,11H,1H3
    • InChI Key: SYFVMBJQDHHMHL-UHFFFAOYSA-N
    • SMILES: C1(C(OC)=O)SC(S)=C(Cl)C=1O

Computed Properties

  • Exact Mass: 367.14203
  • Monoisotopic Mass: 223.937
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 75.8A^2

Experimental Properties

  • PSA: 76.07
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